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Compound of Interest

Compound Name: Olopatadine-d3 N-Oxide

Cat. No.: B15599706

Technical Guide: Olopatadine-d3 N-Oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Olopatadine-d3 N-Oxide, a key
labeled metabolite of the antihistaminic drug Olopatadine. This document details its precise
mass, chemical properties, and its role in pharmacokinetic and metabolic studies. A
representative bioanalytical protocol for the quantification of Olopatadine and its N-oxide
metabolite is presented, alongside a visualization of the metabolic pathway. This guide is
intended to serve as a valuable resource for researchers and scientists engaged in the
development and analysis of Olopatadine.

Introduction

Olopatadine is a potent and selective histamine H1-receptor antagonist and mast cell stabilizer.
It is widely used for the treatment of allergic conjunctivitis and allergic rhinitis. Understanding
the pharmacokinetics and metabolism of Olopatadine is crucial for its clinical development and
application. Olopatadine-d3 N-Oxide is the stable isotope-labeled form of the Olopatadine N-
oxide metabolite. Due to its isotopic labeling, it serves as an ideal internal standard for
guantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-
MS), ensuring accuracy and precision in the measurement of the parent drug and its metabolite
in biological matrices.
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Chemical Properties and Exact Mass

The accurate determination of the mass of analytical standards is fundamental for mass

spectrometry-based applications. The key quantitative data for Olopatadine-d3 N-Oxide are

summarized below.

Property Value Source
11-[3-(Dimethyloxidoamino-
d3)propylidene]-6,11-

Chemical Name _ » py_ ) _ N/A
dihydrodibenz[b,e]oxepin-2-
acetic Acid

Molecular Formula C21H20D3NO4 [1]

Molecular Weight (Average
356.4 g/mol [1]

Mass)

Monoisotopic (Exact) Mass 356.18154 Da Calculated
1246832-94-9 or 1331666-71-

CAS Number N/A

7

Note: The exact mass is calculated based on the monoisotopic masses of the most abundant
isotopes of the constituent elements (C: 12.000000, H: 1.007825, D: 2.014102, N: 14.003074,

O: 15.994915).

Metabolism of Olopatadine

Olopatadine is metabolized in the liver to a limited extent. The formation of Olopatadine N-

oxide is a key metabolic pathway.[2] This reaction is catalyzed by flavin-containing

monooxygenase (FMO) enzymes, specifically FMO1 and FMO3.[3][4] Another minor metabolite
is N-desmethyl olopatadine, formed by cytochrome P450 3A4 (CYP3A4).[3][4]
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FMO1, FMO3 Olopatadine N-Oxide

Olopatadine

CYP3A4 (

N-desmethyl Olopatadine)

-

Sample Preparation

(1. 50 pL Human Plasma)

2. Add 10 L Internal Standard
(Olopatadine-d3 N-Oxide)

(3. Add 200 pL Acetonitrile)
(4. Vortex 30 se()

5. Centrifuge 10 min

l

6. Transfer Supernatant

UHPLC-MS/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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